Cas no 147974-34-3 (1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-)

• Product name: 1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-
• CAS No: 147974-34-3
• MF: C₁₃H₂₅NO₂
• MW: 227.3431
• CID: 1319342
• PubChem ID: 11831166

1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-
• (R)-(-)-N-Boc-coniine
• 147974-34-3
• SCHEMBL20828130
• (R)-tert-Butyl 2-propylpiperidine-1-carboxylate

• Inchi： InChI=1S/C13H25NO2/c1-5-8-11-9-6-7-10-14(11)12(15)16-13(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： BSJFWSMKEACQPT-UHFFFAOYSA-N
• SMILES： CCCC1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.18865
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives